Phosphorus Pentoxide Phosphorus Pentoxide Phosphoric anhydride appears as a white amorphous powder. Corrosive to metals and tissue and moderately toxic.
Diphosphonate(2-) is a divalent inorganic anion obtained by removal of both protons from diphosphonic acid. It is a phosphorus oxoanion and a divalent inorganic anion. It is a conjugate base of a diphosphonate(1-).
Brand Name: Vulcanchem
CAS No.: 1314-56-3
VCID: VC0058169
InChI: InChI=1S/O5P2/c1-6(2)5-7(3)4
SMILES: O=P(=O)OP(=O)=O
Molecular Formula: P2O5
O5P2
Molecular Weight: 141.94 g/mol

Phosphorus Pentoxide

CAS No.: 1314-56-3

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VCID: VC0058169

Molecular Formula: P2O5
O5P2

Molecular Weight: 141.94 g/mol

Phosphorus Pentoxide - 1314-56-3

CAS No. 1314-56-3
Product Name Phosphorus Pentoxide
Molecular Formula P2O5
O5P2
Molecular Weight 141.94 g/mol
Standard InChI InChI=1S/O5P2/c1-6(2)5-7(3)4
Standard InChIKey YWEUIGNSBFLMFL-UHFFFAOYSA-N
Impurities Technical grade (>98.0% pure): phosphorus trioxide, <0.3 wt %; arsenic, <50 ppm; iron, <2 ppm.
Reagent grade (>98.0% pure): phosphorus trioxide, <0.02 wt %; heavy metals, <0.01 wt % Pb; insoluble matter, <0.02 wt %; ammonium, <0.01 wt %.
SMILES O=P(=O)OP(=O)=O
Canonical SMILES O=P(=O)OP(=O)=O
Boiling Point Sublimes at 572° F (EPA, 1998)
Colorform /There are/ several crystalline & amorphous modifications; commercial form, hexagonal
White, orthogonal crystals
Exists in several forms but is often referred to by its empirical formula P2O5. Three crystalline polymorphs (H, O, O'), two distinct liquids,and several amorphous or glassy solids are recognized. The best-characterized form is the H (hexagonal) or alpha modification that consists of P4O10 molecules.
Density 2.39 (EPA, 1998)
2.30
Relative density (water = 1): 2.4
Flash Point Not Flammable (EPA, 1998)
Melting Point 644 °F (EPA, 1998)
562 °C
340 °C
Physical Description Phosphoric anhydride appears as a white amorphous powder. Corrosive to metals and tissue and moderately toxic.
DryPowder; Liquid; OtherSolid; WetSolid
HYGROSCOPIC WHITE CRYSTALS OR POWDER.
Description Phosphoric anhydride appears as a white amorphous powder. Corrosive to metals and tissue and moderately toxic.
Diphosphonate(2-) is a divalent inorganic anion obtained by removal of both protons from diphosphonic acid. It is a phosphorus oxoanion and a divalent inorganic anion. It is a conjugate base of a diphosphonate(1-).
Shelf Life ABSORBS MOISTURE FROM AIR WITH AVIDITY, FORMING META-, PYRO-, OR ORTHOPHOSPHORIC ACID DEPENDING UPON CONDITION OF ABSORPTION
Solubility SOL IN SULFURIC ACID; INSOL IN ACETONE & AMMONIA
Solubility in water: reaction
Synonyms Phosphorus Oxide (P2O5); Diphosphorus Pentaoxide; Diphosphorus Pentaoxide (P2O5); Diphosphorus Pentoxide; Phosphoric Acid Anhydride; Phosphoric Anhydride; Phosphoric Oxide; Phosphoric Pentoxide; Phosphorus Oxide; Phosphorus Pentaoxide
Vapor Pressure 1 mm Hg at 723.2 °F (EPA, 1998)
1 MM HG AT 384 °C (SOLID)
PubChem Compound 6326975
Last Modified Nov 11 2021
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